2-[(5E)-5-(2-bromo-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide

• Molecular Formula: C21H19BrN2O5S
• Molecular Weight: 491.4 g/mol
• IUPAC Name: 2-[(5E)-5-[(2-bromo-4,5-dimethoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H19BrN2O5S/c1-12-4-6-14(7-5-12)23-19(25)11-24-20(26)18(30-21(24)27)9-13-8-16(28-2)17(29-3)10-15(13)22/h4-10H,11H2,1-3H3,(H,23,25)/b18-9+
• InChI Key: DKBPWVIJXKDBTG-GIJQJNRQSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CC(=C(C=C3Br)OC)OC)/SC2=O
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3Br)OC)OC)SC2=O

Description

2-{5-[(E)-1-(2-BROMO-4,5-DIMETHOXYPHENYL)METHYLIDENE]-2,4-DIOXO-1,3-THIAZOLAN-3-YL}-N~1~-(4-METHYLPHENYL)ACETAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine

Preparation Methods

The synthesis of 2-{5-[(E)-1-(2-BROMO-4,5-DIMETHOXYPHENYL)METHYLIDENE]-2,4-DIOXO-1,3-THIAZOLAN-3-YL}-N~1~-(4-METHYLPHENYL)ACETAMIDE typically involves multiple steps:

Formation of the Brominated Aromatic Intermediate: The starting material, 2-bromo-4,5-dimethoxybenzaldehyde, is synthesized through bromination of 4,5-dimethoxybenzaldehyde.

Thiazolidine Ring Formation: The brominated intermediate undergoes a condensation reaction with thiosemicarbazide to form the thiazolidine ring.

Acetamide Group Introduction:

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of catalysts and specific reaction conditions to enhance efficiency.

Chemical Reactions Analysis

2-{5-[(E)-1-(2-BROMO-4,5-DIMETHOXYPHENYL)METHYLIDENE]-2,4-DIOXO-1,3-THIAZOLAN-3-YL}-N~1~-(4-METHYLPHENYL)ACETAMIDE can undergo various chemical reactions:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using agents like sodium borohydride can convert the compound into reduced forms with different functional groups.

Substitution: The bromine atom in the aromatic ring can be substituted with other groups through nucleophilic substitution reactions, using reagents like sodium methoxide or potassium cyanide.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-{5-[(E)-1-(2-BROMO-4,5-DIMETHOXYPHENYL)METHYLIDENE]-2,4-DIOXO-1,3-THIAZOLAN-3-YL}-N~1~-(4-METHYLPHENYL)ACETAMIDE has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Researchers explore its potential as a therapeutic agent due to its unique chemical structure and biological activities.

Industry: The compound may be used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-{5-[(E)-1-(2-BROMO-4,5-DIMETHOXYPHENYL)METHYLIDENE]-2,4-DIOXO-1,3-THIAZOLAN-3-YL}-N~1~-(4-METHYLPHENYL)ACETAMIDE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins, leading to modulation of their activity.

Pathways Involved: It can affect various biochemical pathways, including those involved in cell proliferation, apoptosis, and signal transduction.

Comparison with Similar Compounds

When compared to similar compounds, 2-{5-[(E)-1-(2-BROMO-4,5-DIMETHOXYPHENYL)METHYLIDENE]-2,4-DIOXO-1,3-THIAZOLAN-3-YL}-N~1~-(4-METHYLPHENYL)ACETAMIDE stands out due to its unique combination of functional groups and structural features. Similar compounds include:

2-Bromo-4,5-dimethoxybenzyl alcohol: Shares the brominated aromatic system but lacks the thiazolidine ring and acetamide group.

(2-Bromo-4,5-dimethoxyphenyl)acetic acid: Contains the brominated aromatic system and acetic acid group but lacks the thiazolidine ring and acetamide group.

These comparisons highlight the uniqueness of the compound and its potential for diverse applications.